Cas no 2229132-17-4 (O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine
• CAS No: 2229132-17-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5993615
• PubChem ID: 165682094
• Update Time: 2025-05-21

O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine
• EN300-1794348
• O-[2-methyl-2-(3-methyl-2-nitrophenyl)propyl]hydroxylamine
• 2229132-17-4

• Inchi： 1S/C11H16N2O3/c1-8-5-4-6-9(10(8)13(14)15)11(2,3)7-16-12/h4-6H,7,12H2,1-3H3
• InChI Key： UEXHXARADDTTEX-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=C(C)C=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine

Comprehensive Overview of O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine (CAS No. 2229132-17-4)

O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine (CAS No. 2229132-17-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique molecular structure, featuring a nitrophenyl group and a propylhydroxylamine moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for pharmaceutical intermediates and small molecule inhibitors.

The compound's CAS number 2229132-17-4 is often searched in scientific databases, reflecting its relevance in academic and industrial research. Recent trends indicate a growing interest in nitroaromatic compounds due to their versatility in organic synthesis. O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine is no exception, as it exhibits promising reactivity in catalytic reactions and cross-coupling processes. These properties align with the current focus on sustainable chemistry and green synthesis methods, which aim to minimize environmental impact while maximizing efficiency.

One of the key advantages of this compound is its stability under various reaction conditions, making it a reliable choice for multi-step synthesis. Its nitrophenyl group can undergo selective reduction to yield amino derivatives, which are crucial in the development of biologically active compounds. This feature has led to its inclusion in studies targeting enzyme inhibition and receptor modulation, areas of high interest in modern pharmacology.

In addition to its pharmaceutical applications, O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine is also explored in material science. Its ability to form stable complexes with metals has potential implications for catalysis and nanomaterial development. Researchers are investigating its role in creating functionalized surfaces and advanced polymers, which are critical for technologies like sensors and electronic devices.

The compound's synthesis and characterization are well-documented, with emphasis on high-yield protocols and purification techniques. Analytical methods such as NMR spectroscopy and mass spectrometry are routinely employed to ensure its purity and structural integrity. These details are particularly relevant for laboratories focusing on quality control and process optimization, which are essential for scaling up production.

Given the increasing demand for custom synthesis and tailored molecular solutions, O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine stands out as a versatile candidate. Its compatibility with automated synthesis platforms further enhances its appeal, aligning with the industry's shift toward high-throughput screening and combinatorial chemistry. These advancements are driving innovation in drug development and materials engineering, making this compound a subject of ongoing research.

In summary, O-2-methyl-2-(3-methyl-2-nitrophenyl)propylhydroxylamine (CAS No. 2229132-17-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address contemporary challenges in chemistry and biology. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research endeavors.